molecular formula C18H14N4O2S B294607 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B294607
M. Wt: 350.4 g/mol
InChI Key: JARBIWTVYZQCHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been found to inhibit the activity of certain enzymes and receptors that are involved in various physiological processes. The compound has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects. In cancer cells, the compound induces apoptosis by activating the caspase pathway. In Alzheimer's disease, the compound inhibits the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in memory and learning. In Parkinson's disease, the compound inhibits the activity of monoamine oxidase-B, an enzyme that is responsible for the breakdown of dopamine, a neurotransmitter that is involved in movement and coordination.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments such as its high purity, stability, and solubility. However, the compound also has some limitations such as its high cost and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for the research on 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of the future directions include:
1. Development of new derivatives with improved efficacy and reduced toxicity.
2. Investigation of the compound's potential applications in other fields such as agriculture and environmental science.
3. Exploration of the compound's mechanism of action through molecular modeling and simulation studies.
4. Investigation of the compound's pharmacokinetics and pharmacodynamics in vivo.
5. Development of new synthetic methods for the compound that are more cost-effective and environmentally friendly.
In conclusion, 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with promising applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-1H-1,2,4-triazole-5-thiol and 3-methylbenzaldehyde in the presence of a catalyst under reflux conditions. The reaction yields 3-(2,3-Dihydro-1,4-benzodioxin-2-yl)-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in good yields.

Scientific Research Applications

The compound has been found to have potential applications in various fields such as medicinal chemistry, drug design, and material science. In medicinal chemistry, the compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In drug design, the compound has been used as a lead compound for the development of new drugs with improved efficacy and reduced side effects. In material science, the compound has been used as a building block for the synthesis of new materials with unique properties.

properties

Molecular Formula

C18H14N4O2S

Molecular Weight

350.4 g/mol

IUPAC Name

3-(2,3-dihydro-1,4-benzodioxin-3-yl)-6-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H14N4O2S/c1-11-5-4-6-12(9-11)17-21-22-16(19-20-18(22)25-17)15-10-23-13-7-2-3-8-14(13)24-15/h2-9,15H,10H2,1H3

InChI Key

JARBIWTVYZQCHZ-UHFFFAOYSA-N

SMILES

CC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Canonical SMILES

CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)C4COC5=CC=CC=C5O4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.